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Abstract
Amantanium Bromide is a quaternary ammonium compound with antiseptic properties. This

document provides a comprehensive overview of its origins, chemical identity, and known

characteristics. While specific experimental data on its synthesis and antimicrobial efficacy are

not extensively available in publicly accessible literature, this whitepaper consolidates the

existing information and provides a framework for understanding its potential applications

based on the broader class of adamantane-containing quaternary ammonium salts.

Introduction and Origins
Amantanium Bromide is the International Nonproprietary Name (INN) for the chemical

compound Decyl(2-hydroxyethyl)dimethylammonium bromide 1-adamantanecarboxylate[1].

The INN system was established by the World Health Organization (WHO) to provide a unique

and universally recognized name for pharmaceutical substances. The name "Amantanium
Bromide" was proposed in Proposed INN List 39 and recommended in Recommended INN

List 18 in 1978[2]. This places its formal recognition within the late 1970s, a period of active

research into novel antimicrobial agents.
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The structure of Amantanium Bromide incorporates an adamantane moiety, a bulky, lipophilic

cage-like hydrocarbon. The inclusion of adamantane in drug molecules is a common strategy in

medicinal chemistry to enhance lipophilicity, which can influence a compound's absorption,

distribution, metabolism, and excretion (ADME) properties, as well as its interaction with

biological targets.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Amantanium Bromide is presented

in Table 1.

Property Value Reference

Chemical Name

Decyl(2-

hydroxyethyl)dimethylammoniu

m bromide 1-

adamantanecarboxylate

[1]

CAS Number 58158-77-3 [1]

Molecular Formula C25H46BrNO2 [3]

Molecular Weight 472.55 g/mol

Synonyms Amantol, CR-898

Chemical Class
Quaternary Ammonium

Compound

Therapeutic Use Antiseptic/Disinfectant

Synthesis
A detailed, specific experimental protocol for the synthesis of Amantanium Bromide is not

readily available in the reviewed literature. However, based on its chemical structure, a

plausible synthetic route can be inferred. The synthesis of adamantane-containing quaternary

ammonium surfactants has been described in the literature and generally involves a multi-step

process.

A potential synthetic workflow is outlined below.
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General Experimental Workflow for Synthesis
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Caption: A plausible two-step synthesis of Amantanium Bromide.

Step 1: Esterification. 1-Adamantanecarboxylic acid would likely be reacted with a suitable

amino alcohol, such as 2-(decyl(methyl)amino)ethanol, to form the corresponding ester

intermediate. This reaction is typically carried out in the presence of an acid catalyst and may

require elevated temperatures and removal of water to drive the reaction to completion.

Step 2: Quaternization. The resulting tertiary amine ester would then be quaternized by

reaction with an alkylating agent, in this case, methyl bromide. This reaction would introduce a

second methyl group to the nitrogen atom, resulting in the formation of the quaternary

ammonium salt, Amantanium Bromide. The reaction is typically performed in a suitable

solvent.

Antimicrobial Activity and Mechanism of Action
Amantanium Bromide is classified as an antiseptic and disinfectant. While specific

quantitative data on its antimicrobial activity (e.g., Minimum Inhibitory Concentrations - MICs)

are not available in the public domain, the general mechanism of action for quaternary

ammonium compounds is well-established.
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General Mechanism of Action
Quaternary ammonium compounds are cationic surfactants that exert their antimicrobial effect

primarily through the disruption of microbial cell membranes. The positively charged nitrogen

atom is attracted to the negatively charged components of the microbial cell surface. The long

alkyl chain (in this case, the decyl group) and the lipophilic adamantane moiety facilitate the

insertion of the molecule into the lipid bilayer of the cell membrane. This insertion disrupts the

membrane's structural integrity, leading to increased permeability, leakage of essential

intracellular components, and ultimately, cell death.

The proposed mechanism of action is depicted in the following diagram.
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Caption: Proposed mechanism of antimicrobial action for Amantanium Bromide.

Data Presentation
Due to the absence of specific quantitative data for Amantanium Bromide in the available

literature, a comparative data table cannot be provided. Research on other adamantane-

containing quaternary ammonium compounds has demonstrated antimicrobial activity against a
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range of bacteria and fungi, but direct extrapolation of these values to Amantanium Bromide
would be speculative.

Conclusion
Amantanium Bromide is a formally recognized pharmaceutical substance with a chemical

structure designed to possess antiseptic properties. Its origins as an International

Nonproprietary Name suggest a background in pharmaceutical research and development.

While the detailed experimental protocols for its synthesis and comprehensive quantitative data

on its antimicrobial efficacy are not widely published, its classification as a quaternary

ammonium compound containing an adamantane moiety provides a strong theoretical basis for

its function as a membrane-disrupting antimicrobial agent. Further research would be

necessary to fully elucidate its specific activity spectrum, potency, and potential therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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